Cas no 18993-09-4 (methyl 10-oxoundecanoate)
methyl 10-oxoundecanoate structure
Product Name:methyl 10-oxoundecanoate
CAS No:18993-09-4
MF:C12H22O3
MW:214.301284313202
CID:1383065
PubChem ID:519622
Update Time:2025-04-20
methyl 10-oxoundecanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 10-oxoundecanoate
- undecanoic acid, 10-oxo-, methyl ester
- Methyl 11-oxoundecanoate
- 10-Oxoundecanoic acid methyl ester
- 10-Ketoundecylic acid methyl ester
- 9-Acetylpelargonic acid methyl ester
- DTXSID40334093
- 10-oxo-undecanoic acid methyl ester
- SCHEMBL6421942
- Q63399747
- 10-Oxo-undecanoic methyl ester
- 18993-09-4
-
- Inchi: 1S/C12H22O3/c1-11(13)9-7-5-3-4-6-8-10-12(14)15-2/h3-10H2,1-2H3
- InChI Key: TXRMRSKJQBFMRQ-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCCCC(C)=O)=O
Computed Properties
- Exact Mass: 214.15696
- Monoisotopic Mass: 214.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
methyl 10-oxoundecanoate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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